Cas no 2172162-04-6 (3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2172162-04-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6592892
• PubChem ID: 165588219
• Update Time: 2025-05-19

3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-3-(1,1-dimethylethyl)-
• 2172162-04-6
• EN300-1617095

• Inchi： 1S/C11H16N2O2/c1-11(2,3)9-6-8(10(14)15)13(12-9)7-4-5-7/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key： LRTWRDLTALXFJN-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(C(O)=O)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 365.8±30.0 °C(Predicted)
• pka: 5.02±0.12(Predicted)

Additional information on 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid

3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172162-04-6): A Comprehensive Overview

3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172162-04-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid is a member of the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The molecule consists of a pyrazole ring substituted with a tert-butyl group at the 3-position and a cyclopropyl group at the 1-position, with a carboxylic acid functional group at the 5-position. These structural elements contribute to its stability and reactivity, making it an attractive candidate for drug development.

The chemical formula of 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid is C₁₂H₁₅N₂O₂, and its molecular weight is approximately 223.26 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental settings.

Synthesis Methods

The synthesis of 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of tert-butyl hydrazine with cyclopropyl acetonitrile followed by hydrolysis to form the carboxylic acid. This method is known for its high yield and purity, making it suitable for large-scale production.

An alternative synthetic route involves the condensation of tert-butyl hydrazine with cyclopropyl ketone to form the corresponding pyrazole derivative, which is then oxidized to introduce the carboxylic acid functionality. This method offers greater flexibility in terms of substituent variation and can be adapted to produce analogs with different substituents at various positions on the pyrazole ring.

Biological Activities

3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid has demonstrated significant anti-cancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of Akt/mTOR signaling, a pathway commonly dysregulated in many types of cancer.

Clinical Applications and Research Advancements

The potential clinical applications of 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid are currently being explored through preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases and cancer, providing a strong rationale for further clinical evaluation.

In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the pharmacokinetic properties of 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid in rodents. The results showed favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate.

Clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Early results from phase I trials have indicated that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to further evaluate its therapeutic potential.

Conclusion

3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172162-04-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable pharmacokinetic properties, makes it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable addition to the arsenal of medicinal chemists and pharmaceutical researchers.